Cas no 75092-34-1 (4-Iodo-1-methyl-3-nitro-1H-pyrazole)

• Product Name: 4-Iodo-1-methyl-3-nitro-1H-pyrazole
• CAS No: 75092-34-1
• MF: C₄H₄IN₃O₂
• MW: 252.997932434082
• MDL: MFCD00465281
• CID: 2857441
• PubChem ID: 11436691
• Update Time: 2025-11-01

4-Iodo-1-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-methyl-3-nitropyrazole
• 4-Iodo-1-methyl-3-nitro-1H-pyrazole
• AKOS015920875
• MFCD00465281
• 75092-34-1
• 1H-Pyrazole, 4-iodo-1-methyl-3-nitro-
• CS-0241416
• H33041
• SY345482
• LS-06458
• STL415147
• EN300-232760
• ALBB-021498

• MDL： MFCD00465281
• Inchi： 1S/C4H4IN3O2/c1-7-2-3(5)4(6-7)8(9)10/h2H,1H3
• InChI Key： JEPMYVGWQWTBSZ-UHFFFAOYSA-N
• SMILES： IC1=CN(C)N=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.93482Da
• Monoisotopic Mass: 252.93482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-Iodo-1-methyl-3-nitro-1H-pyrazole

Introduction to 4-Iodo-1-methyl-3-nitro-1H-pyrazole (CAS No. 75092-34-1)

4-Iodo-1-methyl-3-nitro-1H-pyrazole (CAS No. 75092-34-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodine atom, a methyl group, and a nitro group attached to a pyrazole ring. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a fundamental scaffold in many bioactive molecules. The presence of the iodo and nitro substituents on the pyrazole ring imparts specific electronic and steric effects that can influence the compound's reactivity and biological activity. The methyl group further modulates these properties, enhancing the compound's lipophilicity and potentially improving its pharmacokinetic profile.

In recent years, there has been a growing interest in the use of 4-Iodo-1-methyl-3-nitro-1H-pyrazole as a building block for the synthesis of more complex molecules with therapeutic potential. One notable application is in the development of antiviral agents. Research has shown that compounds derived from this scaffold exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C virus (HCV). The iodine substituent, in particular, has been found to enhance the antiviral efficacy by improving the compound's ability to penetrate viral membranes and inhibit viral replication.

Beyond antiviral applications, 4-Iodo-1-methyl-3-nitro-1H-pyrazole has also shown promise in the treatment of cancer. Studies have demonstrated that derivatives of this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The nitro group plays a crucial role in this mechanism by generating reactive oxygen species (ROS), which can cause oxidative stress and trigger cell death. Additionally, the iodine substituent enhances the compound's ability to cross biological membranes, thereby improving its delivery to tumor sites.

In the context of drug discovery, the synthetic accessibility of 4-Iodo-1-methyl-3-nitro-1H-pyrazole is another factor contributing to its appeal. The compound can be synthesized through well-established methods, such as nucleophilic aromatic substitution reactions involving iodoarenes and pyrazoles. This ease of synthesis allows researchers to rapidly generate libraries of analogs for high-throughput screening and structure-activity relationship (SAR) studies.

The pharmacological properties of 4-Iodo-1-methyl-3-nitro-1H-pyrazole have been extensively studied using both in vitro and in vivo models. In vitro assays have shown that the compound exhibits low cytotoxicity towards normal cells while demonstrating significant activity against cancer cell lines. In vivo studies have further confirmed these findings, with animal models showing reduced tumor growth and improved survival rates when treated with derivatives of this compound.

In addition to its therapeutic potential, 4-Iodo-1-methyl-3-nitro-1H-pyrazole has also been explored for its use as a probe in chemical biology research. The unique electronic properties of the iodine substituent make it an excellent candidate for labeling and imaging applications. For example, radiolabeled derivatives of this compound have been used to study receptor binding and distribution in living organisms, providing valuable insights into drug-target interactions.

The future prospects for 4-Iodo-1-methyl-3-nitro-1H-pyrazole are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and therapeutic index of this compound.

In conclusion, 4-Iodo-1-methyl-3-nitro-1H-pyrazole (CAS No. 75092-34-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of new therapeutic agents and research tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.